Cas no 2172536-56-8 (N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide)

N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide is a specialized organic compound featuring a piperidine core substituted with a 2,3-dimethylphenyl group and an ethyl moiety, further functionalized with a trifluoroacetamide group. This structure confers unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical research. The trifluoroacetamide group improves electrophilicity, facilitating selective reactivity in synthetic applications. Its rigid aromatic and aliphatic framework may contribute to binding affinity in bioactive molecule design. The compound's well-defined stereochemistry and purity are critical for reproducibility in medicinal chemistry and drug development. Suitable for controlled reactions, it serves as a versatile building block for novel therapeutic agents.
N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide structure
2172536-56-8 structure
Product Name:N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide
CAS No:2172536-56-8
MF:C17H23F3N2O
MW:328.372534990311
CID:6601457
PubChem ID:165571923
Update Time:2025-06-09

N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

    • N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide
    • 2172536-56-8
    • EN300-1616565
    • N-[5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl]-2,2,2-trifluoroacetamide
    • Inchi: 1S/C17H23F3N2O/c1-4-14-15(22-16(23)17(18,19)20)8-12(9-21-14)13-7-5-6-10(2)11(13)3/h5-7,12,14-15,21H,4,8-9H2,1-3H3,(H,22,23)
    • InChI Key: ZPZCPPCUSODXDP-UHFFFAOYSA-N
    • SMILES: FC(C(NC1CC(C2C=CC=C(C)C=2C)CNC1CC)=O)(F)F

Computed Properties

  • Exact Mass: 328.17624785g/mol
  • Monoisotopic Mass: 328.17624785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 41.1Ų

N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide Pricemore >>

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Additional information on N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide

Comprehensive Overview of N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide (CAS No. 2172536-56-8)

The compound N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide (CAS No. 2172536-56-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the 2,3-dimethylphenyl and 2-ethylpiperidin-3-yl moieties, make it a subject of interest for drug discovery and development. The presence of the trifluoroacetamide group further enhances its potential applications in medicinal chemistry, particularly in the design of bioactive molecules.

In recent years, the demand for novel compounds like N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide has surged due to advancements in targeted drug delivery and precision medicine. Researchers are increasingly focusing on molecules with high selectivity and low toxicity, which align with the properties of this compound. Its CAS No. 2172536-56-8 serves as a unique identifier in global chemical databases, facilitating its study and application in various scientific disciplines.

The synthesis of N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide involves multi-step organic reactions, often requiring advanced catalytic methods and chiral resolution techniques. These processes are critical for achieving the desired stereochemical purity, which is essential for its potential use in pharmaceutical formulations. The compound's trifluoroacetamide group is particularly noteworthy, as it contributes to its metabolic stability and bioavailability, key factors in drug development.

From a market perspective, N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide is part of a growing trend toward specialty chemicals in the pharmaceutical industry. Companies are investing heavily in R&D to explore its potential in treating neurological disorders and chronic diseases, areas where small-molecule therapeutics are in high demand. The compound's CAS No. 2172536-56-8 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

Environmental and regulatory compliance are also critical considerations for N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide. Its synthesis and handling must adhere to green chemistry principles to minimize waste and reduce environmental impact. This aligns with the broader industry shift toward sustainable manufacturing, a topic of increasing importance to stakeholders and regulatory bodies worldwide.

In conclusion, N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide (CAS No. 2172536-56-8) represents a promising candidate for future therapeutic applications. Its unique chemical structure, combined with its potential for high selectivity and low toxicity, positions it as a valuable asset in the ongoing quest for innovative pharmaceutical solutions. As research continues, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern medicine.

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